2-[1-(Cyclopent-3-en-1-ylamino)propyl]phenol

• IUPAC Name: 2-[1-(cyclopent-3-en-1-ylamino)propyl]phenol
• InChI: InChI=1S/C14H19NO/c1-2-13(15-11-7-3-4-8-11)12-9-5-6-10-14(12)16/h3-6,9-11,13,15-16H,2,7-8H2,1H3
• InChI Key: BQVGBHCTXKFYNL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1O)NC2CC=CC2
• Molecular Formula: C14H19NO
• Molecular Weight: 217.31 g/mol

Description

2-[1-(Cyclopent-3-en-1-ylamino)propyl]phenol, also known as CP-94,253, is a selective antagonist for the dopamine D1 receptor. It has been widely studied for its potential use in treating various neurological and psychiatric disorders.

Mechanism of Action

2-[1-(Cyclopent-3-en-1-ylamino)propyl]phenol acts as a selective antagonist for the dopamine D1 receptor. By blocking the activity of this receptor, 2-[1-(Cyclopent-3-en-1-ylamino)propyl]phenol reduces the release of dopamine in the brain. This reduction in dopamine activity has been shown to have beneficial effects in treating various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
2-[1-(Cyclopent-3-en-1-ylamino)propyl]phenol has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the release of dopamine in the brain, which can lead to improvements in motor function, cognitive function, and the reduction of drug addiction. 2-[1-(Cyclopent-3-en-1-ylamino)propyl]phenol has also been shown to have anxiolytic effects, reducing anxiety in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[1-(Cyclopent-3-en-1-ylamino)propyl]phenol in lab experiments are its selectivity for the dopamine D1 receptor and its well-established mechanism of action. However, 2-[1-(Cyclopent-3-en-1-ylamino)propyl]phenol is not without limitations. It has poor solubility in water, which can make it difficult to administer in certain experiments. Additionally, 2-[1-(Cyclopent-3-en-1-ylamino)propyl]phenol has a short half-life, which can limit its effectiveness in certain experimental designs.

Future Directions

There are a number of future directions for research on 2-[1-(Cyclopent-3-en-1-ylamino)propyl]phenol. One area of interest is the potential use of 2-[1-(Cyclopent-3-en-1-ylamino)propyl]phenol in treating other neurological and psychiatric disorders, such as depression and anxiety disorders. Another area of interest is the development of more effective forms of 2-[1-(Cyclopent-3-en-1-ylamino)propyl]phenol, such as prodrugs, which can improve its solubility and half-life. Additionally, further research is needed to fully understand the biochemical and physiological effects of 2-[1-(Cyclopent-3-en-1-ylamino)propyl]phenol, as well as its potential side effects.

Synthesis Methods

The synthesis of 2-[1-(Cyclopent-3-en-1-ylamino)propyl]phenol involves the reaction of 2-(3-aminopropyl)phenol with cyclopentadiene in the presence of a palladium catalyst. The resulting product is then purified through a series of chromatographic techniques.

Scientific Research Applications

2-[1-(Cyclopent-3-en-1-ylamino)propyl]phenol has been extensively studied in animal models for its potential use in treating Parkinson's disease, schizophrenia, and drug addiction. In Parkinson's disease, 2-[1-(Cyclopent-3-en-1-ylamino)propyl]phenol has been shown to improve motor function and reduce the risk of dyskinesia. In schizophrenia, 2-[1-(Cyclopent-3-en-1-ylamino)propyl]phenol has been shown to improve cognitive function and reduce the risk of psychosis. In drug addiction, 2-[1-(Cyclopent-3-en-1-ylamino)propyl]phenol has been shown to reduce the rewarding effects of drugs of abuse.